Cas no 170642-27-0 (Fmoc-D-Abu-OH)

Fmoc-D-Abu-OH structure

Fmoc-D-Abu-OH structure

Product Name:Fmoc-D-Abu-OH

CAS No:170642-27-0

Molecular Formula:C₁₉H₁₉NO₄

Molecular Weight:325.3585

MDL:MFCD00270336

CID:65863

Fmoc-D-Abu-OH Properties

Names and Identifiers

- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)butanoic acid
- Fmoc-D-Abu-OH
- Fmoc-D-2Abu-OH
- Fmoc-D-2-AminobutyricAcid
- FMOC-D-ABU--OH
- Fmoc-D-alpha-aminobutyric acid
- (R)-Fmoc-2-aminobutyric acid
- 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)butanoic acid
- FMOC-D-2-ABU-OH
- FMOC-D-2-AMINOBUTANOIC ACID
- FMOC-D-ABU(2)-OH
- FMOC-D-AMINOBUTYRIC ACID
- FMOC-D-NHCH(CH2CH3)-COOH
- N-Fmoc-D-2-aminobutyric acid
- RARECHEM EM WB 0017
- FMOC-ALPHA-D-ABU-OH
- FMOC-D-ABU(ALPHA)-OH
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
- Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)-
- L-2-(Fmoc-amino)butyric acid
- Fmoc-D-2-aminobutyric acid
- Fmoc-D--aminobutyric acid
- fmoc-D-abu-oh, AldrichCPR
- +Expand
- MDL： MFCD00270336
- InChIKey： XQIRYUNKLVPVRR-QGZVFWFLSA-N
- Inchi： 1S/C19H19NO4/c1-2-17(18(21)22)20-19(23)24-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-17H,2,11H2,1H3,(H,20,23)(H,21,22)/t17-/m1/s1
- SMILES： O(C(N([H])[C@@]([H])(C(=O)O[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

Exact Mass: 325.131408g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 325.131408g/mol
Monoisotopic Mass: 325.131408g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 24
Complexity: 444
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.77920
PSA: 75.63000
Boiling Point: 550.7°C at 760 mmHg

Fmoc-D-Abu-OH Security Information

Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD131026)
Signal Word：Warning
HazardClass：IRRITANT

Fmoc-D-Abu-OH Customs Data

HS CODE：29214990

Fmoc-D-Abu-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0078ZQ-1g	Fmoc-D-Abu-OH	170642-27-0	97%	1g	$4.00	2024-06-19
A2B Chem LLC	AD37446-1g	Fmoc-D-Abu-OH	170642-27-0	97%	1g	$4.00	2024-04-20
AAPPTec	UFA201-5g	Fmoc-D-2-Abu-OH	170642-27-0		5g	$70.00	2024-07-20
Aaron	AR007982-1g	Fmoc-D-Abu-OH	170642-27-0	98%	1g	$4.00
abcr	AB175896-5 g	N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-2-aminobutyric acid 99%; .	170642-27-0		5g	€134.80	2022-06-11
Ambeed	A498821-1g	Fmoc-D-Abu-OH	170642-27-0	97%	1g	$5.0	2024-07-21
Chemenu	CM250245-1000g	Fmoc-D-Abu-OH	170642-27-0	98%	1000g	$1380
Enamine	EN300-624093-0.05g	(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid	170642-27-0	95%	0.05g	$19.0	2023-07-10
eNovation Chemicals LLC	D397433-100g	Fmoc-D-Abu-OH	170642-27-0	95%	100g	$800	2022-10-10
Fluorochem	M06084-5g	Fmoc-D-Abu-OH	170642-27-0	95%	5g	￡13.00	2022-02-28

Fmoc-D-Abu-OH Synthesis

Fmoc-D-Abu-OH Related Literature

1. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
2. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
3. Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†

Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
4. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
5. Airflow-assisted dielectrophoresis to reduce the resistance mismatch in carbon nanotube-based temperature sensors†

Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
6. Synthesis of n-type SiC nanowires with tailored doping levels

Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
7. Inside back cover

Green Chem., 2020,22, 4377-4377
8. Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2

P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
9. Cleavage and hydrodeoxygenation (HDO) of C–O bonds relevant to lignin conversion using Pd/Zn synergistic catalysis†

Chem. Sci., 2013,4, 806-813
10. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695

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